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Compound of Interest

Compound Name: 1,2-Dihydro-3H-azepin-3-one

Cat. No.: B15408004

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Due to the limited availability of specific experimental data for 1,2-Dihydro-3H-
azepin-3-one, this guide focuses on the closely related and well-characterized 1H-azepin-
2(3H)-one scaffold. The methodologies and data presented herein are based on published
synthetic routes for derivatives of this parent system and serve as a comprehensive reference
for the synthesis and characterization of this class of compounds.

Introduction

Azepinones are seven-membered nitrogen-containing heterocyclic compounds that form the
core structure of various biologically active molecules. Their synthesis and functionalization are
of significant interest in medicinal chemistry for the development of novel therapeutic agents.
This technical guide provides a detailed overview of the chemical and physical properties,
synthetic methodologies, and characterization of a representative azepinone system, based on
available scientific literature.

Chemical and Physical Properties

Quantitative data for a representative synthesized 1-benzyl-4-phenyl-1,3-dihydro-2H-azepin-2-
one is summarized below.
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Property Value
Molecular Formula C19H17NO
Molecular Weight 275.35 g/mol
Melting Point 128-129 °C
Appearance White solid

7.38 — 7.25 (m, 8H), 7.19 — 7.17 (m, 2H), 6.13
(d, J = 8.8 Hz, 1H), 5.92 (dt, J = 11.2, 6.8 Hz,

1H NMR (400 MHz, CDCls) & (ppm) 1H), 4.71 (d, J = 14.8 Hz, 1H), 4.58 (d, J = 14.8
Hz, 1H), 3.21 (dd, J = 14.0, 6.0 Hz, 1H), 2.89
(dd, J = 14.0, 7.2 Hz, 1H)

170.8, 142.3, 137.4, 135.9, 129.3, 128.8, 128.7,

13C NMR (100 MHz, CDCls) & (ppm
( )0 (ppm) 128.0, 127.5, 127.4, 126.3, 125.5,51.2,41.9

m/z [M+H]* Calcd for C19H1sNO: 276.1383;

High-Resolution Mass Spec (HRMS-ESI)
Found: 276.1381

Experimental Protocols

The following sections detail the experimental procedures for the synthesis and
characterization of 1-benzyl-4-phenyl-1,3-dihydro-2H-azepin-2-one.

Synthesis

A novel and efficient method for the synthesis of 1H-azepin-2(3H)-one derivatives involves an
intramolecular cyclic condensation of tertiary enamides containing a formyl group.[1][2][3] This
reaction is catalyzed by a Lewis acid under mild conditions.[1][2][3]

General Procedure:

e To a solution of the starting enamide (1.0 mmol) in anhydrous solvent at O °C under an inert
atmosphere, add the Lewis acid catalyst (e.g., BBr3) and an additive (e.g., P205).

 Stir the reaction mixture at room temperature and monitor its progress using thin-layer
chromatography (TLC).
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e Upon completion, quench the reaction by the addition of a saturated aqueous solution of
NaHCO:s.

o Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

o Combine the organic layers, dry over anhydrous Na=SOa4, filter, and concentrate under
reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to yield the desired
1H-azepin-2(3H)-one derivative.[1][2][3]

Characterization

The structure and purity of the synthesized compounds are confirmed using various
spectroscopic techniques.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded
on a spectrometer (e.g., 400 MHz) using a deuterated solvent such as chloroform-d (CDCIs).
Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as
an internal standard.

o Mass Spectrometry (MS): High-resolution mass spectra are obtained using an electrospray
ionization (ESI) technique to confirm the molecular weight and elemental composition of the
product.

e Melting Point: The melting point of solid compounds is determined using a standard melting
point apparatus.

Synthetic Workflow and Logic

The synthesis of 1H-azepin-2(3H)-one derivatives via intramolecular condensation follows a
logical progression from a linear precursor to the final cyclic product. This workflow is visualized
in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/26550677/
https://pubmed.ncbi.nlm.nih.gov/26550677/
https://pubmed.ncbi.nlm.nih.gov/26550677/
https://pubs.acs.org/doi/abs/10.1021/acs.joc.5b02021
https://www.researchgate.net/publication/283639152_Synthesis_of_23-Dihydro-1H-azepine_and_1H-Azepin-23H-one_Derivatives_From_Intramolecular_Condensation_between_Stable_Tertiary_Enamides_and_Aldehydes
https://www.benchchem.com/product/b15408004#chemical-and-physical-properties-of-1-2-dihydro-3h-azepin-3-one
https://www.benchchem.com/product/b15408004#chemical-and-physical-properties-of-1-2-dihydro-3h-azepin-3-one
https://www.benchchem.com/product/b15408004#chemical-and-physical-properties-of-1-2-dihydro-3h-azepin-3-one
https://www.benchchem.com/product/b15408004#chemical-and-physical-properties-of-1-2-dihydro-3h-azepin-3-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15408004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15408004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

